VU 0255035 VU 0255035 N-[3-oxo-3-(4-pyridin-4-yl-1-piperazinyl)propyl]-2,1,3-benzothiadiazole-4-sulfonamide is a member of pyridines and a member of piperazines.
Brand Name: Vulcanchem
CAS No.: 1135243-19-4
VCID: VC0546934
InChI: InChI=1S/C18H20N6O3S2/c25-17(24-12-10-23(11-13-24)14-4-7-19-8-5-14)6-9-20-29(26,27)16-3-1-2-15-18(16)22-28-21-15/h1-5,7-8,20H,6,9-13H2
SMILES: C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43
Molecular Formula: C18H20N6O3S2
Molecular Weight: 432.5 g/mol

VU 0255035

CAS No.: 1135243-19-4

Cat. No.: VC0546934

Molecular Formula: C18H20N6O3S2

Molecular Weight: 432.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

VU 0255035 - 1135243-19-4

Specification

Description N-[3-oxo-3-(4-pyridin-4-yl-1-piperazinyl)propyl]-2,1,3-benzothiadiazole-4-sulfonamide is a member of pyridines and a member of piperazines.
CAS No. 1135243-19-4
Molecular Formula C18H20N6O3S2
Molecular Weight 432.5 g/mol
IUPAC Name N-[3-oxo-3-(4-pyridin-4-ylpiperazin-1-yl)propyl]-2,1,3-benzothiadiazole-4-sulfonamide
Standard InChI InChI=1S/C18H20N6O3S2/c25-17(24-12-10-23(11-13-24)14-4-7-19-8-5-14)6-9-20-29(26,27)16-3-1-2-15-18(16)22-28-21-15/h1-5,7-8,20H,6,9-13H2
Standard InChI Key WXDHQWPQLKGANZ-UHFFFAOYSA-N
SMILES C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43
Canonical SMILES C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43
Appearance Light yellow to yellow solid powder

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